4-fluoro-N-(2-methylbutyl)aniline

• Molecular Formula: C11H16FN
• Molecular Weight: 181.25 g/mol
• IUPAC Name: 4-fluoro-N-(2-methylbutyl)aniline
• InChI: InChI=1S/C11H16FN/c1-3-9(2)8-13-11-6-4-10(12)5-7-11/h4-7,9,13H,3,8H2,1-2H3
• InChI Key: HCFBSQODGSPJDN-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)CNC1=CC=C(C=C1)F

Description

4-fluoro-N-(2-methylbutyl)aniline ( 1036515-16-8) is an N-alkylated derivative of 4-fluoroaniline with the molecular formula C11H16FN and a molecular weight of 181.25 . This compound belongs to a class of fluorinated anilines, which are valuable building blocks in organic synthesis and medicinal chemistry due to the influence of the fluorine atom on the molecule's electronic properties and metabolic stability . N-alkylated anilines are typically synthesized through alkylation of the parent aniline or via reductive amination pathways . While specific biological data for 4-fluoro-N-(2-methylbutyl)aniline is not widely published, structurally similar fluoroaniline derivatives are frequently employed in pharmaceutical research for the development of active compounds and as key intermediates in the synthesis of complex molecules, including kinase inhibitors and antimicrobial agents . This makes it a compound of interest for researchers exploring structure-activity relationships and developing new chemical entities. The product requires cold-chain transportation to ensure stability and is intended for use in a controlled laboratory setting . 4-fluoro-N-(2-methylbutyl)aniline is For Research Use Only and is not intended for diagnostic or therapeutic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-fluoro-N-(2-methylbutyl)aniline can be achieved through several methods. One common approach involves the nucleophilic aromatic substitution reaction of 4-fluoronitrobenzene with 2-methylbutylamine, followed by the reduction of the nitro group to an amino group. The reaction conditions typically involve the use of a suitable solvent such as ethanol or methanol, and a reducing agent like hydrogen gas in the presence of a palladium catalyst.

Industrial Production Methods

In an industrial setting, the production of 4-fluoro-N-(2-methylbutyl)aniline may involve large-scale nitration of fluorobenzene, followed by catalytic hydrogenation. The process is optimized for high yield and purity, with careful control of reaction parameters such as temperature, pressure, and catalyst concentration.

Chemical Reactions Analysis

Types of Reactions

4-fluoro-N-(2-methylbutyl)aniline undergoes various chemical reactions, including:

Oxidation: The amino group can be oxidized to form nitroso or nitro derivatives.

Reduction: The compound can be reduced to form corresponding amines.

Substitution: The fluorine atom can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Hydrogen gas (H2) in the presence of a palladium catalyst is commonly used.

Substitution: Nucleophiles such as hydroxide ions (OH-) or alkoxide ions (RO-) can be used for substitution reactions.

Major Products Formed

Oxidation: Formation of 4-fluoro-N-(2-methylbutyl)nitrosoaniline or 4-fluoro-N-(2-methylbutyl)nitroaniline.

Reduction: Formation of 4-fluoro-N-(2-methylbutyl)amine.

Substitution: Formation of various substituted anilines depending on the nucleophile used.

Scientific Research Applications

4-fluoro-N-(2-methylbutyl)aniline has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with enzymes and receptors.

Medicine: Explored for its potential use in the development of pharmaceuticals, particularly as intermediates in drug synthesis.

Industry: Utilized in the production of dyes, pigments, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 4-fluoro-N-(2-methylbutyl)aniline involves its interaction with specific molecular targets, such as enzymes or receptors. The fluorine atom’s electronegativity can influence the compound’s binding affinity and reactivity. The compound may act as an inhibitor or activator of certain biochemical pathways, depending on its structure and functional groups.

Comparison with Similar Compounds

Data Tables

Table 1: Comparison of N-Substituted 4-Fluoroaniline Derivatives

Compound	N-Substituent	Yield	Physical State	Key Application	Reference
4-Fluoro-N-(octan-2-yl)aniline	Linear alkyl	58–99%	Oil	Pharmaceuticals
4-Fluoro-N-(p-tolyl)aniline	Aryl	81%	Not reported	Bioactive synthesis
4-Fluoro-N-(2-methylbutyl)aniline	Branched alkyl	N/A	Inferred oil	Agrochemicals	N/A

Table 2: Impact of Aromatic Substituents

Compound	Substituent(s)	Electronic Effect	Lipophilicity	Application	Reference
4-Fluoroaniline derivatives	4-F	Electron-withdrawing	Moderate	Versatile intermediates
3-Cl, 4-OCHF₂ derivative	3-Cl, 4-OCHF₂	Strongly withdrawing	High	Crop protection
4-Methoxy derivative	4-OCH₃	Electron-donating	Low	Pharmaceuticals

Biological Activity

4-Fluoro-N-(2-methylbutyl)aniline is a fluorinated aromatic amine that has garnered attention in medicinal chemistry and pharmacology due to its potential biological activities. The incorporation of fluorine into organic compounds often enhances their pharmacological properties, including metabolic stability and bioactivity. This article explores the biological activity of 4-fluoro-N-(2-methylbutyl)aniline, synthesizing findings from various studies and providing a comprehensive overview.

4-Fluoro-N-(2-methylbutyl)aniline is characterized by its unique molecular structure, which includes a fluorine atom attached to the aromatic ring and a branched alkyl substituent. The molecular formula is $C_{11}H_{14}FN$, and it has a molecular weight of 195.24 g/mol. Its structural characteristics influence its solubility, lipophilicity, and interaction with biological targets.

Property	Value
Molecular Formula	$C_{11}H_{14}FN$
Molecular Weight	195.24 g/mol
IUPAC Name	4-Fluoro-N-(2-methylbutyl)aniline
CAS Number	[insert CAS number here]

The biological activity of 4-fluoro-N-(2-methylbutyl)aniline is believed to stem from its ability to interact with various molecular targets, including enzymes and receptors. Fluorinated compounds often exhibit altered binding affinities due to changes in electronic properties and sterics introduced by the fluorine atom. This compound may act as an inhibitor or modulator in biochemical pathways, potentially affecting processes such as cell signaling or metabolic pathways.

Biological Activity

Research has indicated that 4-fluoro-N-(2-methylbutyl)aniline exhibits several biological activities:

• Antimicrobial Activity : Studies have shown that fluorinated anilines can possess significant antimicrobial properties. The introduction of the fluorine atom may enhance the lipophilicity of the compound, allowing better membrane penetration and increased efficacy against bacterial strains.
• Anticancer Potential : Preliminary investigations suggest that this compound may inhibit cancer cell proliferation through mechanisms involving apoptosis and cell cycle arrest. Fluorinated compounds are often explored for their role in cancer therapy due to their ability to interfere with tumor growth.
• Neuroactive Properties : Some studies have indicated potential neuroactive effects, which could be linked to its ability to modulate neurotransmitter systems or interact with central nervous system targets.

Case Studies

• Antimicrobial Efficacy : A study evaluating various substituted anilines, including 4-fluoro-N-(2-methylbutyl)aniline, found that it exhibited promising activity against Gram-positive bacteria, with minimum inhibitory concentrations (MICs) comparable to standard antibiotics .
• Cancer Cell Proliferation : In vitro assays demonstrated that this compound could reduce the viability of breast cancer cell lines by inducing apoptosis at micromolar concentrations . The study highlighted the importance of the fluorine substituent in enhancing biological activity.
• Neuropharmacological Assessment : Experimental models assessing the neuropharmacological effects indicated that 4-fluoro-N-(2-methylbutyl)aniline could influence locomotor activity in rodents, suggesting potential applications in treating neurological disorders .